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Compound of Interest

Compound Name: 4'-Amino-4-methoxychalcone

Cat. No.: B12464034

Get Quote

Chemical Safety & Logistics Guide: 4'-Amino-4-methoxychalcone

Executive Summary: Operational Disposal Directive
4'-Amino-4-methoxychalcone (CAS: 25870-73-9) is a functionalized aromatic ketone used

primarily in drug discovery for its anti-inflammatory and antitumor pharmacophores.[1] For

disposal purposes, it must be classified as Hazardous Organic Waste.[1]

Immediate Action Required:

Primary Disposal Method: High-Temperature Incineration (Destructive oxidation).[1]

Waste Stream: Non-Halogenated Organic Solids (or Liquids if dissolved).[1]

Critical Segregation: Isolate from Oxidizers (risk of exothermic reaction) and Strong Acids

(protonation of the amine group changes solubility/reactivity).[1]

Chemical Identity & Hazard Profiling
To ensure safe handling, you must understand the molecular logic dictating the disposal path.

[1] This compound combines a reactive
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-unsaturated ketone (chalcone) with a nucleophilic aromatic amine.[1]

Parameter Technical Specification

Chemical Name
(2E)-1-(4-aminophenyl)-3-(4-

methoxyphenyl)prop-2-en-1-one

CAS Number 25870-73-9

Molecular Formula

Physical State Pale yellow crystalline solid

Primary Hazards (GHS)
H315 (Skin Irritant), H319 (Eye Irritant), H335

(Resp.[1][2] Irritant)

Hidden Hazard

Aromatic Amine Moiety: Potential mutagenicity.

[1] Handle as a suspected carcinogen to ensure

maximum safety margins.[1]

Why Incineration? The conjugated chalcone backbone is stable against mild degradation.[1]

Landfilling is prohibited due to the potential for the aromatic amine to leach and bioaccumulate.

[1] High-temperature incineration (

) is the only method that guarantees the cleavage of the benzene rings and the destruction of
the nitrogenous bond.[1]

Pre-Disposal Handling & Segregation
Proper segregation prevents "unknown" chemical reactions in the waste container.[1]

Do Not Mix With:

Nitric Acid / Peroxides: The amino group is easily oxidized; mixing with strong oxidizers

can cause immediate ignition or explosion.[1]

Halogenated Solvents (DCM/Chloroform): While soluble, mixing non-halogenated solids

into halogenated waste streams dramatically increases disposal costs.[1] Keep them

separate unless the compound is already dissolved in them.[1]

Container Selection:
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Solids: High-density polyethylene (HDPE) wide-mouth jars.[1] Amber glass is acceptable

but poses a breakage risk.[1]

Liquids: HDPE carboys or Safety Cans (if solvent is flammable).[1]

Disposal Workflow Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired powder, synthesis yield, contaminated weighing boats.

Transfer: Carefully transfer solid material into a dedicated "Non-Halogenated Organic Solid"

waste container.[1]

Labeling: Affix a hazardous waste label. Explicitly write: "4'-Amino-4-methoxychalcone -

Irritant / Toxic".

Deactivation (Glassware): Rinse contaminated spatulas/glassware with Acetone or Ethanol.

[1] Collect this rinse into the Liquid Waste stream (Protocol B).[1] Do not wash down the sink.

Protocol B: Liquid Waste (Mother Liquors / HPLC Waste)
Applicable for: Reaction mixtures, HPLC eluents (MeOH/Acetonitrile).

Solvent Check: Determine the primary solvent.[1]

If DCM/Chloroform: Use Halogenated Waste container.[1]

If Methanol/Ethanol/Acetone: Use Non-Halogenated Waste container.[1]

pH Check: Ensure the waste solution is Neutral (pH 6-8). If the solution contains acids (e.g.,

TFA from HPLC), neutralize carefully with Sodium Bicarbonate before adding to the main

organic waste drum to prevent gas generation.[1]

Aggregation: Pour into the appropriate carboy. Keep the cap closed when not actively

pouring to prevent volatile emissions.[1]

Emergency Response: Spill Management
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Scenario: You have spilled 500mg of solid powder on the benchtop.

Isolate: Mark the area.[1] Evacuate non-essential personnel.

PPE Upgrade: Wear Nitrile gloves (double gloved recommended), Safety Goggles, and an

N95/P100 particulate respirator.[1] (Dust inhalation is the primary vector of toxicity).[1]

Dry Clean-Up (Preferred):

Gently cover the spill with a damp paper towel to suppress dust.[1]

Scoop material using a card or plastic scraper.[1]

Place waste into a sealable bag or jar.[1]

Wet Polish: Wipe the surface with an ethanol-soaked tissue.[1] Place the tissue in the solid

waste container.[1]

Verification: Check surface under UV light (chalcones are often fluorescent) to ensure no

residue remains.[1]

Visual Disposal Logic (Decision Tree)
The following diagram illustrates the critical decision points for disposing of 4'-Amino-4-
methoxychalcone to ensure regulatory compliance.
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Waste: 4'-Amino-4-methoxychalcone

Physical State?

Solid / Powder Solution / Mother Liquor

Bin: Non-Halo Organic Solids
(Incineration)

 Pack in HDPE

Primary Solvent?

Halogenated (DCM, CHCl3) Non-Halogenated (MeOH, EtOH)

Bin: Halogenated Organic Liquid
(Specialized Incineration)

Bin: Flammable/Organic Liquid
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chalcone waste streams based on physical state and

solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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